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Compound of Interest

Compound Name:
2,2-Dimethylpiperazine

dihydrochloride

Cat. No.: B590143 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Adherence to proper chemical handling and disposal protocols is a

critical component of this responsibility. This guide provides essential, step-by-step procedures

for the safe disposal of 2,2-Dimethylpiperazine dihydrochloride, a compound that requires

careful management due to its potential environmental impact.

Key Safety and Disposal Information
2,2-Dimethylpiperazine dihydrochloride is classified as hazardous to the aquatic

environment with long-lasting effects[1]. Therefore, it is imperative to avoid releasing this

substance into the environment[1]. The following table summarizes key quantitative data for

this compound.

Property Value Reference

Molecular Formula C₆H₁₆Cl₂N₂ [2]

Molecular Weight 187.11 g/mol [2]

Purity 98% [2]

CAS Number 128427-07-6 [2][3][4]
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Note: Specific toxicity data such as LD50 for 2,2-Dimethylpiperazine dihydrochloride is not

readily available in the provided search results. For Piperazine Dihydrochloride, an acute oral

LD50 of 4900 mg/kg in rats has been reported[5]. Users should handle the 2,2-dimethyl

derivative with appropriate caution.

Experimental Protocols for Safe Disposal
The proper disposal of 2,2-Dimethylpiperazine dihydrochloride should be conducted in

accordance with your institution's hazardous waste management program and local

regulations. The following is a general, step-by-step protocol for its disposal.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, and a lab coat.

Clearly labeled hazardous waste container (compatible with solid chemical waste).

Waste disposal tag or label provided by your institution's Environmental Health and Safety

(EHS) department.

Spatula or scoop for transferring the solid.

Procedure:

Container Preparation:

Obtain a designated hazardous waste container from your EHS department.

Ensure the container is clean, dry, and in good condition with a secure lid.

Affix a "Hazardous Waste" label to the container[6][7].

Waste Transfer:

In a designated area, such as a chemical fume hood, carefully transfer the 2,2-
Dimethylpiperazine dihydrochloride waste into the prepared hazardous waste container

using a clean spatula or scoop.
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Avoid creating dust.

Labeling:

Fill out the hazardous waste label completely and accurately. Include the full chemical

name ("2,2-Dimethylpiperazine dihydrochloride"), the quantity of waste, and the date.

Do not use abbreviations[6].

Ensure all components of the waste are listed if it is a mixture.

Storage:

Securely close the waste container lid.

Store the container in a designated satellite accumulation area that is away from general

lab traffic[8].

Ensure the storage area is well-ventilated.

Segregate the waste container from incompatible materials[6][7].

Disposal Request:

Once the container is full or you are ready for disposal, contact your institution's EHS

department to schedule a waste pickup[6][7].

Do not dispose of 2,2-Dimethylpiperazine dihydrochloride down the drain or in the

regular trash[6][9].

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2,2-
Dimethylpiperazine dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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